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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterated form of N-(2-

Hydroxyethyl)nicotinamide, a primary metabolite of the antianginal drug nicorandil. The

incorporation of four deuterium atoms into the pyridine ring of the molecule makes it an ideal

internal standard for quantitative bioanalytical studies using mass spectrometry. Its near-

identical physicochemical properties to the endogenous analyte, coupled with its distinct mass,

allow for precise and accurate quantification in complex biological matrices. This guide

provides a comprehensive overview of N-(2-Hydroxyethyl)nicotinamide-d4, including its

chemical properties, synthesis, analytical applications, and its role in metabolic pathways.

Chemical and Physical Properties
The chemical and physical properties of N-(2-Hydroxyethyl)nicotinamide-d4 and its non-

deuterated analog are summarized below. The data for the deuterated compound is primarily

sourced from commercially available standards, while the data for the non-deuterated

compound is compiled from various chemical suppliers and scientific literature.
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Property
N-(2-
Hydroxyethyl)nicotinamide
-d4

N-(2-
Hydroxyethyl)nicotinamide

Chemical Formula C₈H₆D₄N₂O₂ C₈H₁₀N₂O₂[1]

Molecular Weight 170.20[1] 166.18

CAS Number 1132681-23-2 (d4) 6265-73-2[2]

Appearance Solid
White to off-white crystalline

solid

Purity
≥95% (typical for commercial

standards)
≥95%

Melting Point Not explicitly available 92-94 °C

Boiling Point Not explicitly available 185-195 °C at 0.4-0.6 Torr

Solubility
Soluble in Methanol, DMSO,

Water (Slightly)

Soluble in Water, Alcohol,

DMSO (Slightly), Methanol

(Slightly)

Storage Conditions

Store at -20°C for long-term

storage, sealed and in a dark

place.

Keep in a dark place, sealed in

dry, room temperature.

Synonyms

3-(2-

Hydroxyethyl)carbamoylpyridin

e-d4, N-(2-Hydroxyethyl)-3-

pyridinecarboxamide-d4

2-hydroxyethyl niacinamide,

SG-86, Nicorandil EP Impurity

B

Synthesis
While a specific, detailed protocol for the synthesis of N-(2-Hydroxyethyl)nicotinamide-d4 is

not readily available in peer-reviewed literature, the general approach involves the use of

deuterated starting materials in a synthetic route analogous to that of the unlabeled compound.

The synthesis of isotope-labeled nicotinamide derivatives often employs chemo-enzymatic

methods.[3][4]
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A common method for the synthesis of the non-deuterated N-(2-Hydroxyethyl)nicotinamide

involves the reaction of a nicotinic acid derivative with monoethanolamine. For the deuterated

analog, a plausible synthetic route would involve the use of a deuterated nicotinic acid or a

deuterated ethanolamine.

A general synthetic workflow is depicted below:
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Deuterated Nicotinic Acid Derivative Activation (e.g., to acyl chloride or ester)

Ethanolamine

Nucleophilic Acyl Substitution Purification (e.g., Chromatography) N-(2-Hydroxyethyl)nicotinamide-d4
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample (100 µL)

Add Internal Standard (d4)

Protein Precipitation (Acetonitrile)

Centrifugation

Transfer Supernatant

LC Separation (C18 Column)

MS/MS Detection (MRM)

Peak Integration

Calculate Area Ratio (Analyte/IS)

Quantification using Calibration Curve
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Further Nicotinamide Metabolism

Nicorandil Denitration N-(2-Hydroxyethyl)nicotinamide

Nicotinic AcidHydrolysis

Nicotinamide
Metabolic Cleavage

Nicotinuric Acid

N-Methylnicotinamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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